Cas no 74461-64-6 (5-chloro-3-(chloromethyl)-1,2,4-thiadiazole)
74461-64-6 structure
Product Name:5-chloro-3-(chloromethyl)-1,2,4-thiadiazole
CAS No:74461-64-6
MF:C3H2Cl2N2S
MW:169.032376766205
MDL:MFCD00096470
CID:568510
PubChem ID:329767719
Update Time:2025-04-19
5-chloro-3-(chloromethyl)-1,2,4-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Thiadiazole,5-chloro-3-(chloromethyl)-
- 5-CHLORO-3-(CHLOROMETHYL)-1,2,4-THIADIAZOLE
- 5-Chloro-3-chloromethyl-[1,2,4]thiadiazole
- 3-Chloromethyl-5-chloro-1,2,4-thiadiazole
- AKOS006230637
- BB 0260979
- 3-chloromethyl-5-chloro-[1,2,4]thiadiazole
- A915625
- 5-chloro-3-chloromethyl-1,2,4-thiadiazole
- SCHEMBL352774
- SY192587
- NSC330684
- NSC-330684
- EN300-91498
- MFCD00096470
- STR07215
- FT-0620286
- DTXSID20318417
- 3-chloromethyl-5-chloro-[1,2,4]-thiadiazole
- 74461-64-6
- 5-Chloro-3-(chloromethyl);-1,2,4-thiadiazole
- FFFMIFUBJZBTCG-UHFFFAOYSA-N
- 5-chloro-3-(chloromethyl)-1,2,4-thiadiazole, 95%
- 5-chloro-3-(chloromethyl)-1,2,4-thiadiazole
-
- MDL: MFCD00096470
- Inchi: 1S/C3H2Cl2N2S/c4-1-2-6-3(5)8-7-2/h1H2
- InChI Key: FFFMIFUBJZBTCG-UHFFFAOYSA-N
- SMILES: ClCC1=NSC(=N1)Cl
Computed Properties
- Exact Mass: 167.93200
- Monoisotopic Mass: 167.9315746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 81.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Density: 1.551 g/mL at 25 °C
- Boiling Point: 55 °C/1 mmHg
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: n20/D 1.561
- PSA: 54.02000
- LogP: 1.93030
5-chloro-3-(chloromethyl)-1,2,4-thiadiazole Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H318
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-41
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- HazardClass:IRRITANT
- Storage Condition:2-8 °C
5-chloro-3-(chloromethyl)-1,2,4-thiadiazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-chloro-3-(chloromethyl)-1,2,4-thiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 50160-1/G |
5-CHLORO-3-(CHLOROMETHYL)-1,2,4-THIADIAZOLE |
74461-64-6 | 95% | 1g |
$174 | 2023-09-17 | |
| AstaTech | 50160-5/G |
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| AstaTech | 50160-10/G |
5-CHLORO-3-(CHLOROMETHYL)-1,2,4-THIADIAZOLE |
74461-64-6 | 95% | 10g |
$784 | 2023-09-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058840-5g |
5-Chloro-3-chloromethyl-[1,2,4]thiadiazole |
74461-64-6 | 95+% | 5g |
9965.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058840-1g |
5-Chloro-3-chloromethyl-[1,2,4]thiadiazole |
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2778.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058840-5g |
5-Chloro-3-chloromethyl-[1,2,4]thiadiazole |
74461-64-6 | 95+% | 5g |
9965CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058840-1g |
5-Chloro-3-chloromethyl-[1,2,4]thiadiazole |
74461-64-6 | 95+% | 1g |
2778CNY | 2021-05-07 | |
| Apollo Scientific | OR29175-1g |
5-Chloro-3-(chloromethyl)-1,2,4-thiadiazole |
74461-64-6 | 1g |
£79.00 | 2025-02-19 | ||
| Apollo Scientific | OR29175-5g |
5-Chloro-3-(chloromethyl)-1,2,4-thiadiazole |
74461-64-6 | 5g |
£307.00 | 2025-02-19 | ||
| TRC | C609740-50mg |
5-Chloro-3-(chloromethyl)-1,2,4-thiadiazole |
74461-64-6 | 50mg |
$ 50.00 | 2022-06-06 |
5-chloro-3-(chloromethyl)-1,2,4-thiadiazole Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:74461-64-6)5-chloro-3-(chloromethyl)-1,2,4-thiadiazole
Order Number:A915625
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:56
Price ($):279.0
Email:sales@amadischem.com
5-chloro-3-(chloromethyl)-1,2,4-thiadiazole Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:74461-64-6)5-chloro-3-(chloromethyl)-1,2,4-thiadiazole
Purity:99%
Quantity:5g
Price ($):279.0